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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020 Get Quote

An In-depth Technical Guide to C.I. Disperse Blue 165:1

Introduction
C.I. Disperse Blue 165:1 is a monoazo disperse dye known for its dark blue, bright hue.[1][2] It

is utilized in the textile industry for dyeing synthetic fibers, such as polyester, nylon, and acrylic,

due to its excellent colorfastness.[1] It also finds application as a colorant in the plastics and

printing industries.[1] This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, synthesis, and experimental protocols.

Chemical Structure and Identity
Disperse Blue 165:1 is chemically identified as N-(2-(2-(2-cyano-4,6-dinitrophenyl)diazenyl)-5-

(diethylamino)phenyl)acetamide.[1] It belongs to the single azo class of dyes.[2]

Chemical Structure:

Physicochemical Properties
A summary of the key physicochemical properties of C.I. Disperse Blue 165:1 is presented in

the table below.
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Property Value Reference(s)

CAS Number 86836-00-2 [1][2][3]

Molecular Formula C19H19N7O5 [1][3][4]

Molecular Weight 425.398 g/mol [1][3][5]

Appearance Dark blue powder [1][2]

Boiling Point 698.9 °C at 760 mmHg [1]

Density 1.37 g/cm³ [1]

Flash Point 376.5 °C [1]

Synthesis of Disperse Blue 165:1
The synthesis of Disperse Blue 165:1 is a multi-step process that involves diazotization, an

azo coupling reaction, and a subsequent cyanation step.[2][3]

Synthesis Workflow
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Cyanation

2,4-Dinitro-6-bromoaniline

Diazonium Salt Intermediate

  NaNO2, H2SO4
  0-5 °C

Azo Intermediate

3-Acetylamino-N,N-diethylaniline

  Coupling

Disperse Blue 165:1

  CuCN

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Disperse Blue 165:1.

Experimental Protocols
While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be

described as follows, based on the known reaction pathway.

Protocol 1: Diazotization of 2,4-Dinitro-6-bromoaniline
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Preparation: In a suitable reaction vessel, suspend one molar equivalent of 2,4-Dinitro-6-

bromoaniline in a mixture of concentrated sulfuric acid and acetic acid.

Cooling: Cool the suspension to 0-5 °C in an ice-salt bath with continuous stirring. It is critical

to maintain this temperature range to prevent the decomposition of the diazonium salt.

Nitrite Addition: In a separate beaker, prepare a solution of sodium nitrite (NaNO₂) in cold

water.

Reaction: Slowly add the sodium nitrite solution dropwise to the cooled amine suspension

while maintaining vigorous stirring and ensuring the temperature does not exceed 5 °C.

Completion: After the addition is complete, continue to stir the mixture for an additional 20-30

minutes to ensure the diazotization reaction is complete. The resulting solution contains the

diazonium salt.

Protocol 2: Azo Coupling
Coupling Solution: In a separate vessel, dissolve one molar equivalent of the coupling agent,

3-Acetylamino-N,N-diethylaniline, in an appropriate solvent.

Cooling: Cool the solution of the coupling component to 0-5 °C in an ice bath.

Reaction: Slowly add the freshly prepared diazonium salt solution from Protocol 1 to the

cooled coupling component solution with constant and efficient stirring. An intensely colored

precipitate should form.

Completion: Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure

the coupling reaction is complete.

Isolation: Isolate the resulting azo intermediate by vacuum filtration, washing it thoroughly

with cold water to remove any unreacted starting materials and salts.

Protocol 3: Cyanation
Reaction Mixture: The intermediate azo compound is then subjected to a cyanation reaction.

This is typically achieved by heating the intermediate with a cyanide source, such as cuprous

cyanide, in a suitable solvent like dimethylformamide (DMF).
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Isolation and Purification: After the reaction is complete, the final product, Disperse Blue
165:1, is isolated by filtration. The crude product is then washed, ground, and dried to obtain

the final dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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